N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide

• Molecular Formula: C20H23ClN4O
• Molecular Weight: 370.9 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-3-(1,2,4-triazol-1-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C20H23ClN4O/c1-13-2-3-16(21)5-17(13)24-18(26)19-6-14-4-15(7-19)9-20(8-14,10-19)25-12-22-11-23-25/h2-3,5,11-12,14-15H,4,6-10H2,1H3,(H,24,26)
• InChI Key: KKAGALZTOVTWOT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C23CC4CC(C2)CC(C4)(C3)N5C=NC=N5

Description

N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide, also known as CZ-1, is a novel compound with potential applications in scientific research. CZ-1 is a member of the adamantane-based triazole antifungal agents and has been shown to have potent antifungal activity against several fungal strains.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is not fully understood, but it is believed to inhibit the synthesis of ergosterol, a key component of fungal cell membranes. This disrupts the integrity of the fungal cell membrane, leading to cell death. N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has also been shown to inhibit the activity of fungal cytochrome P450 enzymes, which are involved in the metabolism of ergosterol.
Biochemical and Physiological Effects
N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has been shown to have minimal toxicity in vitro and in vivo, making it a promising candidate for further research. Studies have also shown that N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide does not affect the growth of mammalian cells, indicating its selectivity towards fungal cells. N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is its potent antifungal activity, which makes it a useful tool for studying fungal infections. N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide also has minimal toxicity, making it a safer alternative to other antifungal agents. However, one limitation of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is its limited solubility in aqueous solutions, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide. One area of interest is its potential use as a treatment for fungal infections in humans. Further studies are needed to determine the safety and efficacy of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide in humans. Another area of interest is its potential use as a tool for studying fungal infections in animal models. Studies are needed to determine the optimal dosage and administration route of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide in animal models. Finally, further studies are needed to determine the mechanism of action of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide involves the reaction of 5-chloro-2-methylbenzoyl chloride with 1-adamantylamine to obtain 5-chloro-2-methyl-N-(1-adamantyl)benzamide. This intermediate product is then reacted with sodium azide and copper (I) iodide to form the triazole ring, resulting in the final product N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide. The synthesis method of N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has shown promising results in scientific research, particularly in the field of antifungal agents. Studies have shown that N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has potent antifungal activity against several fungal strains, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. N-(5-chloro-2-methylphenyl)-3-(1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has also been shown to have synergistic effects with other antifungal agents, such as fluconazole and amphotericin B.